Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate
• InChI: InChI=1S/C18H23NO5/c1-2-23-17(21)11-16(20)15-9-6-10-19(12-15)18(22)24-13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3
• InChI Key: FYACXTJMCLJTLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1CCCN(C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C18H23NO5
• DSSTOX Substance ID: DTXSID00610300
• Molecular Weight: 333.4 g/mol
• CAS No.: 672323-13-6

Description

Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H23NO5 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Biocompatible Materials : Research on hyaluronan derivatives, such as ethyl and benzyl hyaluronan esters, has shown promise for clinical applications due to their biological properties. These materials are obtained through chemical modification, such as partial or total esterification, of hyaluronan, a natural polymer. They have varied physico-chemical properties and their biological properties can be significantly affected by the type and extent of chemical esterification, offering a range of polymers with different cell adhesion characteristics (Campoccia et al., 1998).

• Catalysis in Organic Synthesis : Copper-mediated systems have been explored for C–N bond-forming reactions involving aromatic, heterocyclic, and aliphatic amines with aryl halides and arylboronic acids. Recyclable copper catalyst systems for such cross-coupling reactions have shown potential for commercial exploitation, highlighting the importance of optimizing catalysts for sustainable and efficient synthesis processes (Kantam et al., 2013).

• Supramolecular Chemistry : Benzene-1,3,5-tricarboxamides (BTAs) have garnered interest for their simple structure and self-assembly behavior into one-dimensional rod-like structures stabilized by H-bonding. Their multivalent nature and detailed understanding of their supramolecular interactions make them valuable in nanotechnology, polymer processing, and biomedical applications, demonstrating the potential of carboxamide groups in designing versatile supramolecular systems (Cantekin et al., 2012).

• Neurotoxicity of Sunscreen Agents : A review on the neurotoxic effects of common organic sunscreen agents such as benzophenone-3 suggests the potential toxicological nature of certain UV filters. This highlights the importance of investigating the biological effects of chemical compounds used in consumer products, including those with structures similar to the compound , to ensure safety and efficacy (Ruszkiewicz et al., 2017).

Safety and Hazards

The safety information for Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate indicates that it should be stored in an inert atmosphere at 2-8°C. The compound has been assigned the signal word ‘Warning’ and hazard statements H302, H315, and H319.